2-[4-(1-Ethylpiperidin-4-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 2-[4-(1-ethylpiperidin-4-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H25N5/c1-2-18-8-4-14(5-9-18)19-10-12-20(13-11-19)15-16-6-3-7-17-15/h3,6-7,14H,2,4-5,8-13H2,1H3
• InChI Key: HRNRSDYBPPKZTH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C15H25N5
• Molecular Weight: 275.39 g/mol

Description

2-[4-(1-Ethylpiperidin-4-yl)piperazin-1-yl]pyrimidine is an organic compound that belongs to the class of piperazine derivatives. This compound is characterized by the presence of a pyrimidine ring attached to a piperazine moiety, which is further substituted with an ethylpiperidine group. Such compounds are of significant interest in medicinal chemistry due to their potential pharmacological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(1-Ethylpiperidin-4-yl)piperazin-1-yl]pyrimidine typically involves multi-step organic reactions. One common method involves the reaction of 2-chloropyrimidine with 1-ethylpiperazine in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[4-(1-Ethylpiperidin-4-yl)piperazin-1-yl]pyrimidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The pyrimidine ring can undergo nucleophilic substitution reactions, particularly at the positions ortho to the nitrogen atoms.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Potassium carbonate in DMF or other polar aprotic solvents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction could produce secondary amines.

Scientific Research Applications

2-[4-(1-Ethylpiperidin-4-yl)piperazin-1-yl]pyrimidine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets, such as enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects, including as an acetylcholinesterase inhibitor for the treatment of neurodegenerative diseases like Alzheimer’s disease.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[4-(1-Ethylpiperidin-4-yl)piperazin-1-yl]pyrimidine involves its interaction with specific molecular targets. For instance, as an acetylcholinesterase inhibitor, it binds to the active site of the enzyme, preventing the breakdown of acetylcholine and thereby enhancing cholinergic neurotransmission . This action is beneficial in conditions where acetylcholine levels are deficient, such as in Alzheimer’s disease.

Comparison with Similar Compounds

Similar Compounds

2-(4-Phenylpiperazin-1-yl)pyrimidine: Another piperazine derivative with similar structural features but different pharmacological properties.

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